Cas no 1260852-84-3 (1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine)

• Product Name: 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine
• CAS No: 1260852-84-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• MDL: MFCD11037211
• CID: 1218883
• PubChem ID: 55264355
• Update Time: 2025-08-05

1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine,hydrochloride
• 1-(3-fluoro-4-methoxyphenyl)cyclopropanamine
• 1-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine
• hydrochloride
• 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine
• 1260852-84-3
• AKOS006306278
• SY226098
• 1-(3-Fluoro-4-methoxyphenyl)cyclopropylamine
• SCHEMBL23231388
• A921241
• DB-345221
• EN300-1869349
• 1(c)\\(3(c)\\fluoro(c)\\4(c)\\methoxyphenyl)cyclopropan(c)\\1(c)\\amine
• CS-0056000
• MFCD11037211

• MDL： MFCD11037211
• Inchi： 1S/C10H12FNO/c1-13-9-3-2-7(6-8(9)11)10(12)4-5-10/h2-3,6H,4-5,12H2,1H3
• InChI Key： UEPDZTQWKXHIFN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC1)N)OC

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 267 ºC
• Flash Point: 115 ºC

1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine

1-(3-Fluoro-4-Methoxy-Phenyl)Cyclopropanamine: A Comprehensive Overview

The compound with CAS No. 1260852-84-3, known as 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopropane, a unique three-membered ring structure that imparts exceptional stability and reactivity. The presence of the 3-fluoro-4-methoxy-substituted phenyl group further enhances its chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine in drug discovery. Its ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs), has been extensively investigated. Researchers have found that the cyclopropane ring contributes to the molecule's rigidity, which is crucial for maintaining proper receptor binding. Additionally, the fluorine and methoxy substituents on the phenyl ring play a significant role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine can be prepared through a variety of methods. One common approach involves the coupling of amines with aryl halides using palladium-catalyzed cross-coupling reactions. This method is highly efficient and has been optimized to achieve high yields and purity. The use of cyclopropylamine derivatives as starting materials has also been explored, offering alternative pathways for large-scale production.

The structural uniqueness of this compound makes it an attractive candidate for materials science applications as well. The cyclopropane ring introduces strain into the molecule, which can be exploited to create novel materials with unique mechanical or electronic properties. For instance, researchers have investigated its potential as a building block for advanced polymers and nanomaterials.

From an environmental standpoint, 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine exhibits favorable biodegradation characteristics. Studies have shown that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This makes it a more sustainable option compared to traditional organic compounds.

In conclusion, 1-(3-fluoro-4-methoxy-phenyl)cyclopropanamine (CAS No. 1260852-84-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, materials science, and organic synthesis. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and technology.